5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole

• IUPAC Name: 5-methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H19N5O2/c1-11-17-13(18-21-11)9-19-7-2-4-12(8-19)10-20-14-15-5-3-6-16-14/h3,5-6,12H,2,4,7-10H2,1H3
• InChI Key: MDYPHOFACHSFQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CCCC(C2)COC3=NC=CC=N3
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its pharmacological effects by acting on various molecular targets in the body. For instance, it has been shown to interact with ion channels, enzymes, and receptors, leading to the modulation of various physiological processes.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. For instance, it has been shown to possess potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, it has been found to possess analgesic effects, making it useful in the treatment of pain. Furthermore, it has been shown to exhibit anticonvulsant activity, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole in lab experiments is its potent pharmacological activity. This makes it a useful tool for studying various physiological processes in the body. Additionally, it is relatively easy to synthesize, making it readily available for use in research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole. One of the areas of interest is the development of new drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Furthermore, future research could focus on exploring the potential use of this compound in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole involves a series of chemical reactions. One of the common methods of synthesizing this compound is by reacting 3-(pyrimidin-2-yloxymethyl)piperidine with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid in the presence of a suitable catalyst. This reaction results in the formation of this compound.

Scientific Research Applications

5-Methyl-3-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole has potential applications in various fields of scientific research. One of the significant applications of this compound is in the development of new drugs. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been shown to possess potent antitumor activity, making it a promising candidate for cancer therapy.